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Compound of Interest

Compound Name: 1-Butyne

Cat. No.: B089482

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for researchers, scientists, and drug development professionals working with
gaseous 1-Butyne (Ethylacetylene). Adherence to these guidelines is critical to ensure a safe
laboratory environment.

Frequently Asked Questions (FAQSs)

Q1: What is 1-Butyne?

Al: 1-Butyne (also known as ethylacetylene) is a terminal alkyne, an organic compound with
the chemical formula CsHe.[1] It exists as a colorless, extremely flammable gas with a
characteristic acetylenic odor.[2] Due to the triple bond in its structure, it is highly reactive and
is often used as a starting material or substrate in organic synthesis.[1][3]

Q2: What are the primary hazards associated with gaseous 1-Butyne?
A2: The primary hazards are:

o Extreme Flammability: 1-Butyne is an extremely flammable gas that can form explosive
mixtures with air.[4][5] Its vapors are heavier than air and can travel to a distant ignition
source, causing a flashback.[6][7]

» Explosion Hazard: As a gas under pressure, containers of 1-Butyne may explode if heated.
[4][5] It can also rupture violently if exposed to intense heat or chlorine.[3]
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o Health Hazards: Inhalation may cause respiratory tract irritation, dizziness, headache, and
nausea.[3][4] It can also act as a simple asphyxiant by displacing oxygen.[4]

o Frostbite Hazard: Direct contact with the liquefied gas can cause severe skin burns and
frostbite due to rapid evaporation.[4][8]

Q3: What are the immediate symptoms of 1-Butyne exposure?

A3: Symptoms of inhalation can include dizziness, headache, nausea, and drowsiness.[3][7]
High concentrations can lead to rapid suffocation without warning.[4][6] Direct skin or eye
contact with the expanding liquid or cold gas will cause a freezing sensation, burns, and
frostbite.[4][8]

Q4: What Personal Protective Equipment (PPE) is mandatory when working with 1-Butyne?

A4: The following PPE is required:

Eye/Face Protection: Chemical safety goggles and a face shield are necessary.[4]

o Skin Protection: A lab coat and suitable protective clothing should be worn.[4] Consider
flame-resistant, anti-static clothing.[5]

o Hand Protection: Wear protective gloves. When handling cylinders or in situations with
potential contact with the liquid, use cold-insulating gloves.[4][9]

o Respiratory Protection: Work should be conducted in a well-ventilated area. If ventilation is
inadequate, appropriate respiratory protection, such as a self-contained breathing apparatus
(SCBA) for heavy exposure or emergencies, is required.[4][10]

Troubleshooting Guides

Handling Issues

Q: | suspect a leak from the cylinder or tubing. What is the correct procedure? A: If you suspect
a leak, follow the emergency protocol immediately. Do not attempt to fix the leak yourself
unless you are trained and it is unequivocally safe to do so. The priority is to ensure personnel
safety and prevent ignition.
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Q: My pressure regulator appears frozen. What should | do? A: A frozen regulator is often
caused by the rapid expansion of gas (the Joule-Thomson effect), which can indicate a high
flow rate or a leak. Close the main cylinder valve immediately. Allow the regulator to warm to
ambient temperature naturally. Do not apply direct heat. Once thawed, cautiously leak-test all
connections with a suitable leak detection solution before attempting to reopen the valve.

Q: Can | use 1-Butyne in a standard fume hood? A: You must use 1-Butyne in a well-
ventilated area.[4] A properly functioning chemical fume hood is acceptable, but you must
ensure that the ventilation is sufficient and that all electrical equipment within the hood is
intrinsically safe or explosion-proof to prevent ignition.[11] An oxygen level detector should be
used in the area.[4]

Storage Issues

Q: The temperature in our gas storage area has exceeded the recommended limit. What are
the risks? A: 1-Butyne cylinders should not be exposed to temperatures exceeding 50-52°C
(122-125°F).[4][7][8] Higher temperatures increase the pressure inside the cylinder, which can
cause the pressure relief device to vent the flammable gas or, in extreme cases, lead to a
violent rupture of the cylinder.[6][12] Immediately cool the containers with a water spray from a
safe distance if they have been exposed to heat.[4]

Q: Can | temporarily store a 1-Butyne cylinder on the open lab bench? A: No. Cylinders must
be stored upright and securely chained or fastened to a wall or other solid structure to prevent
them from falling.[4][12] Storage should be in a designated, cool, dry, well-ventilated, and
fireproof area, not on a lab bench where it is vulnerable to being knocked over and is exposed
to potential ignition sources.[4][9]

Emergency Scenarios

Q: What is the first aid procedure for skin contact with liquid 1-Butyne? A: For frostbite,
immediately flush the affected area with plenty of lukewarm water (105-115°F / 41-46°C).[10]
[13] Do not use hot water.[10] If warm water is unavailable, gently wrap the affected parts in
blankets.[13] Do not rub the area. Seek immediate medical attention.[10]

Q: Afire has started near my 1-Butyne setup. What should | do? A: If a fire starts near a 1-
Butyne cylinder, the primary goal is to cool the container to prevent an explosion (BLEVE).[11]
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 Activate the fire alarm and evacuate the area.[14]

» Call emergency services and inform them that a flammable gas cylinder is involved.[15]

 Ifitis safe to do so, shut off the gas flow.[15]

« If the gas itself is on fire (a leaking gas fire), do not extinguish the flame unless the gas leak

can be stopped safely.[4][11] An unextinguished leak can lead to the formation of an

explosive gas cloud.[7]

Data and Protocols
Quantitative Data Summary

Table 1: Physical and Chemical Properties of 1-Butyne

From a safe distance, use a water spray to cool the fire-exposed containers.[4]

Property Value Reference
Chemical Formula CaHe [3]
Molecular Weight 54.09 g/mol [3]

Boiling Point 8 °C (46.5 °F) [11[3]
Melting Point -125.7 °C (-194.3 °F) [1]

Flash Point -61 °C (-78 °F) [3]

Density 0.67 g/cm?3 [3]
Solubility in Water Somewhat soluble / Insoluble [2][3]

| Odor | Characteristic, Acetylenic |[2][3] |

Table 2: Hazard ldentification Summary

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://www.colorado.edu/firelifesafety/sites/default/files/attached-files/campus_naturalgasprocedures.pdf
https://www.flogas.ie/help-centre/emergency-and-safety-information/
https://www.flogas.ie/help-centre/emergency-and-safety-information/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1500/1500-1-05.pdf
https://www.bp.com/content/dam/bp/country-sites/en_au/australia/home/products-services/data-sheets/bp-butane.pdf
https://www.pcs.com.sg/wp-content/uploads/2017/04/PCS96003.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1500/1500-1-05.pdf
https://www.benchchem.com/product/b089482?utm_src=pdf-body
https://www.gfschemicals.com/Product/1-butyne-98-percent-cas-107-00-6-item-3029-sku-80276
https://www.gfschemicals.com/Product/1-butyne-98-percent-cas-107-00-6-item-3029-sku-80276
https://en.wikipedia.org/wiki/1-Butyne
https://www.gfschemicals.com/Product/1-butyne-98-percent-cas-107-00-6-item-3029-sku-80276
https://en.wikipedia.org/wiki/1-Butyne
https://www.gfschemicals.com/Product/1-butyne-98-percent-cas-107-00-6-item-3029-sku-80276
https://www.gfschemicals.com/Product/1-butyne-98-percent-cas-107-00-6-item-3029-sku-80276
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4258209.htm
https://www.gfschemicals.com/Product/1-butyne-98-percent-cas-107-00-6-item-3029-sku-80276
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4258209.htm
https://www.gfschemicals.com/Product/1-butyne-98-percent-cas-107-00-6-item-3029-sku-80276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Hazard Classification GHS Hazard Statement

Flammable Gas H220 - Extremely flammable gas.[4]

H280 - Contains gas under pressure; may
Gas Under Pressure )
explode if heated.[4]

Skin Irritation H315 - Causes skin irritation.[4]
Eye Irritation H319 - Causes serious eye irritation.[4]
Specific Target Organ Toxicity H335 - May cause respiratory irritation.[4]

| Simple Asphyxiant | H380 - May displace oxygen and cause rapid suffocation.[4] |

Experimental Protocols
Protocol: Standard Operating Procedure for Handling
Gaseous 1-Butyne

e Preparation:

o

Ensure all necessary PPE is worn correctly.

o

Verify the work area is well-ventilated and free of ignition sources.[4]

[¢]

Confirm that an emergency eye wash station and safety shower are accessible.[4]

Check that all equipment is properly grounded and bonded.[10]

o

e Cylinder Setup:

o

Secure the 1-Butyne cylinder upright with chains or straps.[4]

[¢]

Inspect the cylinder valve for damage or contaminants.

Connect the appropriate pressure-reducing regulator designed for flammable gases.

o

o

Use only non-sparking tools for connections.[4]
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e Leak Testing:

o After connecting the regulator and before opening the main valve, ensure all downstream
valves are closed.

o Slowly open the main cylinder valve.

o Apply a non-reactive leak detection solution to all connections. The formation of bubbles
indicates a leak.

o If aleak is detected, close the main valve immediately, depressurize the system, and
retighten the connection. Repeat the leak test. Do not proceed until the system is leak-
free.

e Operation:
o Open the main cylinder valve slowly.
o Adjust the regulator to the desired delivery pressure.
o Open downstream valves to begin gas flow to the experiment.
e Shutdown:
o Close the main cylinder valve securely.[4]
o Vent the gas remaining in the lines through the experimental apparatus or a safe exhaust.

o Once the regulator gauges read zero, close all downstream valves.

Protocol: Emergency Response to a 1-Butyne Leak

o Alert Personnel: Immediately alert all personnel in the vicinity.

o Eliminate Ignition Sources: If it can be done without risk, extinguish all nearby flames and
turn off spark-producing equipment. Do not operate electrical switches.[15][16]

o Stop the Gas Flow: If you are trained and it is safe to do so, close the main cylinder valve to
stop the leak.[15]
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o Evacuate: Evacuate the area immediately.[17]

+ Ventilate: If possible and safe, open windows and doors to increase ventilation as you exit.
[15]

¢ |solate the Area: Secure the area to prevent re-entry.

« Call for Help: From a safe location, call emergency services. Provide them with the name of
the chemical and the nature of the emergency.

Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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